Cas no 143696-73-5 (2-(2,5-Dimethoxyphenyl)imidazo1,2-Apyrimidine)

• Product Name: 2-(2,5-Dimethoxyphenyl)imidazo1,2-Apyrimidine
• CAS No: 143696-73-5
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5576641
• Update Time: 2025-10-21

2-(2,5-Dimethoxyphenyl)imidazo1,2-Apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)imidazo[1,2-a]pyrimidine
• 2-(2,5-Dimethoxyphenyl)imidazo1,2-Apyrimidine

• Inchi： 1S/C14H13N3O2/c1-18-10-4-5-13(19-2)11(8-10)12-9-17-7-3-6-15-14(17)16-12/h3-9H,1-2H3
• InChI Key： XCFMHHXXKAFELB-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC(OC)=CC=C3OC)=CN1C=CC=N2

Additional information on 2-(2,5-Dimethoxyphenyl)imidazo1,2-Apyrimidine

2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine (CAS 143696-73-5): A Comprehensive Overview

2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine (CAS 143696-73-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, often referred to as 2-(2,5-dimethoxyphenyl)imidazopyrimidine, belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are known for their diverse biological activities and pharmaceutical relevance.

The molecular structure of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine consists of an imidazo[1,2-a]pyrimidine core substituted with a 2,5-dimethoxyphenyl group at the 2-position. This structural arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold in medicinal chemistry and material science. Researchers have explored its potential as a building block for the synthesis of more complex molecules with tailored properties.

One of the most intriguing aspects of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine is its potential application in drug discovery. The imidazo[1,2-a]pyrimidine moiety is a privileged structure in medicinal chemistry, often found in compounds with antimicrobial, antiviral, and anticancer activities. Recent studies have investigated its role as a kinase inhibitor, particularly in the context of cancer therapy, where targeted therapies are gaining prominence. The compound's ability to modulate specific biological pathways has made it a subject of interest in the development of novel therapeutics.

In addition to its pharmaceutical applications, 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine has shown promise in material science. Its conjugated π-system and electron-rich nature make it a potential candidate for organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. The 2,5-dimethoxyphenyl substituent can influence the compound's optical and electronic properties, allowing for fine-tuning of its performance in these applications.

The synthesis of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine typically involves the condensation of appropriately substituted precursors under controlled conditions. Various synthetic routes have been reported in the literature, with modifications aimed at improving yield and purity. Researchers continue to explore greener and more efficient methods for its production, aligning with the growing demand for sustainable chemistry practices.

From a commercial perspective, the market for imidazo[1,2-a]pyrimidine derivatives has been expanding steadily. The increasing interest in this compound class is reflected in the growing number of patents and research publications. 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine serves as an important intermediate in the synthesis of more complex molecules, driving demand from pharmaceutical and specialty chemical companies.

Recent advancements in computational chemistry have enabled more detailed studies of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine and its derivatives. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have provided valuable insights into its potential binding modes and biological activities. These computational approaches, combined with experimental data, are accelerating the discovery of new applications for this versatile compound.

Quality control and characterization of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine are crucial aspects of its research and development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important when the compound is intended for pharmaceutical applications.

The stability of 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine under various conditions has been the subject of several studies. Understanding its degradation pathways and developing appropriate storage conditions are essential for maintaining its quality over time. Researchers have investigated factors such as temperature, humidity, and light exposure that might affect the compound's stability, providing valuable guidelines for its handling and storage.

Looking to the future, 2-(2,5-Dimethoxyphenyl)imidazo[1,2-a]pyrimidine is poised to play an increasingly important role in both pharmaceutical and material science applications. As research continues to uncover new properties and potential uses for this compound, its significance in scientific and industrial contexts is likely to grow. The development of novel derivatives based on this core structure may lead to breakthroughs in multiple fields, from medicine to renewable energy technologies.